Cas no 2411332-28-8 ((E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide)

• Product Name: (E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide
• CAS No: 2411332-28-8
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5356889
• PubChem ID: 146098116
• Update Time: 2025-05-19

(E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174746
• (2E)-N-[(5-benzyl-1-methyl-1H-imidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide
• (E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C18H24N4O/c1-21(2)11-7-10-18(23)20-14-17-19-13-16(22(17)3)12-15-8-5-4-6-9-15/h4-10,13H,11-12,14H2,1-3H3,(H,20,23)/b10-7+
• InChI Key： IVAHGGQGIXSYKE-JXMROGBWSA-N
• SMILES： O=C(/C=C/CN(C)C)NCC1=NC=C(CC2C=CC=CC=2)N1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 391
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on (E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide

Introduction to (E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411332-28-8)

(E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2411332-28-8, belongs to a class of molecules that exhibit promising properties for further research and development in medicinal chemistry.

The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and potential applications. The presence of an imidazole ring substituted with a benzyl group and a methyl group at the 1-position, along with an amide linkage connected to a 4-(dimethylamino)but-2-enyl moiety, suggests a high degree of versatility in its chemical behavior. These structural elements not only make it an interesting subject for synthetic chemistry but also open up possibilities for its use in various biochemical interactions.

In recent years, there has been a growing interest in imidazole derivatives due to their wide range of biological activities. Imidazole-based compounds are known to interact with numerous biological targets, including enzymes and receptors, making them valuable candidates for drug discovery. The specific modification of the imidazole ring in (E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide may contribute to unique pharmacological properties that differentiate it from other imidazole derivatives.

The amide group in the molecule is another critical feature that can influence its biological activity. Amides are commonly found in many bioactive molecules and can serve as pharmacophores, interacting with biological targets to elicit a desired effect. The particular arrangement of the amide group in this compound, linked to the 4-(dimethylamino)but-2-enyl side chain, suggests potential for both solubility and interaction with biological systems.

The dimethylamino group is known for its ability to enhance the basicity of a molecule, which can be advantageous in certain pharmacological contexts. This group can participate in hydrogen bonding interactions and may influence the compound's ability to cross cell membranes, thereby affecting its bioavailability. The presence of this group in conjunction with the amide and imidazole functionalities makes this compound a fascinating subject for further investigation.

Recent studies have begun to explore the potential applications of similar imidazole derivatives in various therapeutic areas. For instance, some research has indicated that imidazole-based compounds may have anti-inflammatory, antimicrobial, or anticancer properties. While specific studies on (E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide are still limited, its structural features suggest that it could potentially exhibit similar activities.

The synthesis of this compound involves complex organic transformations that highlight the expertise required in pharmaceutical chemistry. The preparation of the imidazole ring substitution followed by the introduction of the amide linkage and the final functionalization with the 4-(dimethylamino)but-2-enyl group require precise control over reaction conditions and reagent selection. These synthetic challenges make this compound an excellent test case for developing new synthetic methodologies.

In conclusion, (E)-N-[(5-Benzyl-1-methylimidazol-2-yl)methyl]-4-(dimethylamino)but-2-enamide (CAS No. 2411332-28-8) is a structurally complex and potentially bioactive compound that warrants further exploration in pharmaceutical research. Its unique combination of functional groups positions it as a promising candidate for drug discovery efforts aimed at developing new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is likely to play an increasingly important role in medicinal chemistry.